Cas no 321983-19-1 (1-[(tert-butoxy)carbonyl]-3-phenylpiperidine-2-carboxylic acid)

1-[(tert-Butoxy)carbonyl]-3-phenylpiperidine-2-carboxylic acid is a protected amino acid derivative featuring a tert-butoxycarbonyl (Boc) group and a phenyl-substituted piperidine ring. This compound serves as a versatile intermediate in organic synthesis, particularly in peptide chemistry and pharmaceutical research. The Boc group provides stability under basic conditions while allowing selective deprotection under acidic conditions, facilitating controlled synthetic modifications. The phenyl substituent enhances structural diversity, making it valuable for designing bioactive molecules. Its carboxylic acid functionality enables further derivatization, such as amide bond formation. This compound is particularly useful in medicinal chemistry for constructing complex scaffolds with tailored stereochemistry. High purity and well-defined reactivity make it a reliable building block for research applications.
1-[(tert-butoxy)carbonyl]-3-phenylpiperidine-2-carboxylic acid structure
321983-19-1 structure
Product Name:1-[(tert-butoxy)carbonyl]-3-phenylpiperidine-2-carboxylic acid
CAS No:321983-19-1
MF:C17H23NO4
MW:305.36882519722
MDL:MFCD02179134
CID:301397
PubChem ID:45073941
Update Time:2025-11-06

1-[(tert-butoxy)carbonyl]-3-phenylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(tert-Butoxycarbonyl)-3-phenylpiperidine-2-carboxylic acid
    • 1,2-Piperidinedicarboxylicacid, 3-phenyl-, 1-(1,1-dimethylethyl) ester
    • 1-[(2-methylpropan-2-yl)oxycarbonyl]-3-phenylpiperidine-2-carboxylic acid
    • 3-PHENYL-PIPERIDINE-1,2-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER,
    • N-BOC-3-PHENYL-PIPECOLIC ACID
    • 3-Phenyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester
    • 1-[(tert-butoxy)carbonyl]-3-phenylpiperidine-2-carboxylic acid
    • 1-(TERT-BUTOXYCARBONYL)-3-PHENYLPIPERIDINE-2-CARBOXYLICACID
    • 3-Phenylpiperidine-1,2-dicarboxylic acid 1-tert-butyl ester
    • BB 0260338
    • FT-0766492
    • EN300-1273206
    • 321983-19-1
    • AKOS016344307
    • SCHEMBL829709
    • MFCD02179134
    • RJSXGIUXOYNBAE-UHFFFAOYSA-N
    • CS-0342466
    • 1-(tert-Butoxycarbonyl)-3-phenyl-2-piperidinecarboxylic acid
    • D84318
    • A875672
    • DTXSID30662857
    • Z972847210
    • AB11028
    • DB-068605
    • MDL: MFCD02179134
    • Inchi: 1S/C17H23NO4/c1-17(2,3)22-16(21)18-11-7-10-13(14(18)15(19)20)12-8-5-4-6-9-12/h4-6,8-9,13-14H,7,10-11H2,1-3H3,(H,19,20)
    • InChI Key: RJSXGIUXOYNBAE-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCCC(C2C=CC=CC=2)C1C(=O)O)=O

Computed Properties

  • Exact Mass: 305.16300
  • Monoisotopic Mass: 305.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8A^2
  • XLogP3: 3

Experimental Properties

  • Density: 1.169
  • Boiling Point: 454.872℃/760mmHg
  • Flash Point: 228.899°C
  • Refractive Index: 1.54
  • PSA: 66.84000
  • LogP: 3.19220

1-[(tert-butoxy)carbonyl]-3-phenylpiperidine-2-carboxylic acid Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-[(tert-butoxy)carbonyl]-3-phenylpiperidine-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A129005606-250mg
1-(tert-Butoxycarbonyl)-3-phenylpiperidine-2-carboxylic acid
321983-19-1 95%
250mg
$217.80 2023-09-02
Alichem
A129005606-1g
1-(tert-Butoxycarbonyl)-3-phenylpiperidine-2-carboxylic acid
321983-19-1 95%
1g
$409.02 2023-09-02
TRC
B816948-10mg
1-(tert-Butoxycarbonyl)-3-phenylpiperidine-2-carboxylic Acid
321983-19-1
10mg
$ 50.00 2022-06-06
TRC
B816948-50mg
1-(tert-Butoxycarbonyl)-3-phenylpiperidine-2-carboxylic Acid
321983-19-1
50mg
$ 115.00 2022-06-06
TRC
B816948-100mg
1-(tert-Butoxycarbonyl)-3-phenylpiperidine-2-carboxylic Acid
321983-19-1
100mg
$ 160.00 2022-06-06
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
60R0200-1g
3-Phenyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester
321983-19-1 97%
1g
4223.25CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
60R0200-5g
3-Phenyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester
321983-19-1 97%
5g
14840.74CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
60R0200-500mg
3-Phenyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester
321983-19-1 97%
500mg
2535.65CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
60R0200-250mg
3-Phenyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester
321983-19-1 97%
250mg
1687.6CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
60R0200-100mg
3-Phenyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester
321983-19-1 97%
100mg
1263.58CNY 2021-05-07

Additional information on 1-[(tert-butoxy)carbonyl]-3-phenylpiperidine-2-carboxylic acid

Research Brief on 1-[(tert-butoxy)carbonyl]-3-phenylpiperidine-2-carboxylic acid (CAS: 321983-19-1)

1-[(tert-butoxy)carbonyl]-3-phenylpiperidine-2-carboxylic acid (CAS: 321983-19-1) is a key intermediate in the synthesis of various bioactive compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its significance in the development of novel pharmaceuticals, including protease inhibitors and central nervous system (CNS) targeting agents. This research brief consolidates the latest findings related to this compound, focusing on its synthetic applications, pharmacological potential, and recent advancements in its utilization.

The compound's structural features, including the tert-butoxycarbonyl (Boc) protecting group and the phenylpiperidine scaffold, make it a versatile building block for drug discovery. Recent literature emphasizes its role in the synthesis of peptidomimetics and small-molecule inhibitors, particularly those targeting enzymes like HIV-1 protease and renin. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of renin inhibitors with improved pharmacokinetic profiles.

In terms of synthetic methodology, recent advancements have focused on optimizing the yield and purity of 1-[(tert-butoxy)carbonyl]-3-phenylpiperidine-2-carboxylic acid. A 2024 publication in Organic Process Research & Development reported a novel catalytic asymmetric synthesis route, achieving enantiomeric excess (ee) values exceeding 99%. This breakthrough has significant implications for the scalable production of chiral pharmaceuticals derived from this intermediate.

Pharmacological studies have revealed promising applications of derivatives of this compound in neuropharmacology. Research published in ACS Chemical Neuroscience (2023) identified structural analogs as potent modulators of sigma-1 receptors, suggesting potential applications in neurodegenerative diseases. The compound's ability to cross the blood-brain barrier, attributed to its lipophilic piperidine moiety, makes it particularly valuable for CNS drug development.

Recent patent filings (2023-2024) indicate growing commercial interest in 1-[(tert-butoxy)carbonyl]-3-phenylpiperidine-2-carboxylic acid, with several pharmaceutical companies incorporating it into their drug discovery pipelines. Analytical characterization techniques, including high-resolution mass spectrometry (HRMS) and X-ray crystallography, have been employed to establish comprehensive quality control parameters for this intermediate, as detailed in a recent Analytical Chemistry publication.

In conclusion, 1-[(tert-butoxy)carbonyl]-3-phenylpiperidine-2-carboxylic acid (CAS: 321983-19-1) continues to be a molecule of significant interest in pharmaceutical research. Its dual role as a synthetic intermediate and potential pharmacophore underscores its importance in medicinal chemistry. Future research directions may focus on expanding its applications in targeted drug delivery systems and exploring its utility in the development of next-generation protease inhibitors.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.